Cas no 322691-00-9 (2-(tert-butoxycarbonylamino)-butane-1,4-diyl dimethanesulfonate)

2-(tert-butoxycarbonylamino)-butane-1,4-diyl dimethanesulfonate structure
322691-00-9 structure
Product Name:2-(tert-butoxycarbonylamino)-butane-1,4-diyl dimethanesulfonate
CAS No:322691-00-9
MF:C11H23NO8S2
MW:361.432221651077
CID:2947878
PubChem ID:10522596
Update Time:2025-04-21

2-(tert-butoxycarbonylamino)-butane-1,4-diyl dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-butoxycarbonylamino)-butane-1,4-diyl dimethanesulfonate
    • (+)-(2R)-2-[(tert-Butoxycarbonyl)amino]-4-[(methylsulfonyl)oxy]butyl methanesulfonate;
    • (R)-2-((tert-Butoxycarbonyl)amino)butane-1,4-diyl dimethanesulfonate
    • SCHEMBL4943500
    • 322691-00-9
    • Inchi: 1S/C11H23NO8S2/c1-11(2,3)20-10(13)12-9(8-19-22(5,16)17)6-7-18-21(4,14)15/h9H,6-8H2,1-5H3,(H,12,13)/t9-/m1/s1
    • InChI Key: LFFFMXILLXLQCA-SECBINFHSA-N
    • SMILES: S(C)(=O)(=O)OC[C@@H](CCOS(C)(=O)=O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 361.08700
  • Monoisotopic Mass: 361.08650904Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 141.83000
  • LogP: 2.77470
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